4-Chloro-2-methylsulfanyl-6-propyl-pyrimidine

• Molecular Formula: C8H11ClN2S
• Molecular Weight: 202.71 g/mol
• IUPAC Name: 4-chloro-2-methylsulfanyl-6-propylpyrimidine
• InChI: InChI=1S/C8H11ClN2S/c1-3-4-6-5-7(9)11-8(10-6)12-2/h5H,3-4H2,1-2H3
• InChI Key: RDNNFXYTANSGOM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NC(=N1)SC)Cl

Description

4-Chloro-2-methylsulfanyl-6-propyl-pyrimidine is a useful research compound. Its molecular formula is C8H11ClN2S and its molecular weight is 202.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A suspension of 2-methylsulfanyl-6-propyl-pyrimidin-4-ol (15.5 g) in phosphorous oxychloride (160 mL) was refluxed for 6 hours. The solvent was distilled off under reduced pressure. The residue was diluted with dichloromethane and poured in ice. The layers were separated, then the aqueous layer was extracted twice with ethyl acetate. The combined organic layers were dried over sodium sulphate, filtered and concentrated under reduced pressure to afford 4-chloro-2-methylsulfanyl-6-propyl-pyrimidine (17.5 g, 100%) as an orange oil.

Synthesis routes and methods II

Procedure details